Cas no 2034495-02-6 (N-[3-(difluoromethoxy)phenyl]-6-(thiolan-3-yloxy)pyridine-3-carboxamide)

• Product Name: N-[3-(difluoromethoxy)phenyl]-6-(thiolan-3-yloxy)pyridine-3-carboxamide
• CAS No: 2034495-02-6
• MF: C₁₇H₁₆F₂N₂O₃S
• MW: 366.382349967957
• CID: 5553060
• Update Time: 2025-11-06

N-[3-(difluoromethoxy)phenyl]-6-(thiolan-3-yloxy)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(difluoromethoxy)phenyl]-6-(thiolan-3-yloxy)pyridine-3-carboxamide

• Inchi： 1S/C17H16F2N2O3S/c18-17(19)24-13-3-1-2-12(8-13)21-16(22)11-4-5-15(20-9-11)23-14-6-7-25-10-14/h1-5,8-9,14,17H,6-7,10H2,(H,21,22)
• InChI Key： XKZHAUWEYWTDIU-UHFFFAOYSA-N
• SMILES： C1=NC(OC2CCSC2)=CC=C1C(NC1=CC=CC(OC(F)F)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-[3-(difluoromethoxy)phenyl]-6-(thiolan-3-yloxy)pyridine-3-carboxamide

Comprehensive Overview of N-[3-(difluoromethoxy)phenyl]-6-(thiolan-3-yloxy)pyridine-3-carboxamide (CAS No. 2034495-02-6)

The compound N-[3-(difluoromethoxy)phenyl]-6-(thiolan-3-yloxy)pyridine-3-carboxamide (CAS No. 2034495-02-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethoxy and thiolan-3-yloxy moieties, contribute to its potential applications in drug discovery and crop protection. This article delves into the molecular characteristics, synthesis pathways, and emerging applications of this compound, while addressing common queries from researchers and industry professionals.

One of the most searched questions regarding N-[3-(difluoromethoxy)phenyl]-6-(thiolan-3-yloxy)pyridine-3-carboxamide revolves around its biological activity. Preliminary studies suggest that the difluoromethoxy group enhances metabolic stability, making it a valuable scaffold for designing enzyme inhibitors. The thiolan-3-yloxy fragment, on the other hand, may contribute to improved bioavailability, a hot topic in modern medicinal chemistry. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds widely investigated for cancer therapy.

From a synthetic chemistry perspective, the preparation of CAS No. 2034495-02-6 involves multi-step organic transformations. Key challenges include the selective introduction of the difluoromethoxy group and the efficient coupling of the thiolan-3-yloxy moiety to the pyridine core. Recent advancements in flow chemistry and catalytic fluorination techniques have improved the yield and purity of this compound, addressing another frequent search query about its manufacturing process.

The structure-activity relationship (SAR) of N-[3-(difluoromethoxy)phenyl]-6-(thiolan-3-yloxy)pyridine-3-carboxamide has become a trending discussion point in academic circles. Computational chemistry studies, including molecular docking and quantum mechanical calculations, predict favorable interactions with various biological targets. These in silico findings align with current industry demands for computer-aided drug design (CADD) approaches, which significantly reduce development timelines.

Environmental considerations represent another important aspect of CAS No. 2034495-02-6 research. With growing interest in green chemistry principles, scientists are exploring sustainable synthetic routes for this compound. The biodegradability of its metabolites and eco-toxicological profile are active areas of investigation, responding to regulatory requirements and public concerns about chemical sustainability.

Analytical characterization of N-[3-(difluoromethoxy)phenyl]-6-(thiolan-3-yloxy)pyridine-3-carboxamide employs advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy. These methods address quality control challenges and ensure batch-to-batch consistency, a critical factor for pharmaceutical applications. The compound's spectral data and chromatographic behavior are frequently searched topics among analytical chemists.

In material science applications, the pyridine-3-carboxamide core of this molecule shows promise in coordination chemistry and catalyst design. Its ability to form stable complexes with transition metals opens possibilities for developing novel heterogeneous catalysts, aligning with the industrial shift toward more efficient catalytic systems.

The patent landscape surrounding CAS No. 2034495-02-6 reveals growing commercial interest. Recent filings highlight its potential in crop protection formulations and as an intermediate for biologically active compounds. This intellectual property activity corresponds with search trends focusing on novel agrochemicals and patented chemical entities.

Future research directions for N-[3-(difluoromethoxy)phenyl]-6-(thiolan-3-yloxy)pyridine-3-carboxamide likely include expanded biological screening and formulation optimization studies. The compound's balanced lipophilicity and polar surface area make it particularly interesting for drug delivery applications, another area receiving substantial search engine attention from pharmaceutical scientists.

Safety assessments of CAS No. 2034495-02-6 follow standard OECD guidelines for chemical substances. While not classified as hazardous under current regulations, proper laboratory handling procedures are essential, as with all research chemicals. This information addresses common workplace safety queries while emphasizing responsible research practices.

In conclusion, N-[3-(difluoromethoxy)phenyl]-6-(thiolan-3-yloxy)pyridine-3-carboxamide represents a versatile chemical entity with cross-disciplinary applications. Its development reflects current trends in rational drug design, green synthesis, and multi-target pharmacology. As research progresses, this compound may yield important contributions to addressing various health and agricultural challenges, making it a subject worthy of continued scientific exploration.